Cas no 1803795-99-4 (Methyl 2-bromo-4-propionylphenylacetate)

• Product Name: Methyl 2-bromo-4-propionylphenylacetate
• CAS No: 1803795-99-4
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4975366
• Update Time: 2025-10-31

Methyl 2-bromo-4-propionylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-propionylphenylacetate

• Inchi： 1S/C12H13BrO3/c1-3-11(14)9-5-4-8(10(13)6-9)7-12(15)16-2/h4-6H,3,7H2,1-2H3
• InChI Key： GIGIBSXRDGPLBY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CC)=O)C=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-4-propionylphenylacetate

Methyl 2-bromo-4-propionylphenylacetate: A Comprehensive Overview

Methyl 2-bromo-4-propionylphenylacetate, with the CAS number 1803795-99-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position and a propionyl group at the 4-position of a phenyl ring, further substituted with an acetate group. The methyl ester functionality adds to its versatility, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of Methyl 2-bromo-4-propionylphenylacetate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The bromine atom at the 2-position serves as an excellent leaving group, facilitating nucleophilic substitutions that are pivotal in constructing complex molecular architectures.

The synthesis of Methyl 2-bromo-4-propionylphenylacetate involves a multi-step process that begins with the bromination of acetophenone derivatives. The introduction of the propionyl group at the 4-position is achieved through Friedel-Crafts acylation, followed by esterification to yield the final product. This compound's stability and reactivity make it an ideal candidate for further functionalization in medicinal chemistry.

One of the most promising applications of Methyl 2-bromo-4-propionylphenylacetate lies in its use as a building block for constructing heterocyclic compounds. Recent research has demonstrated its utility in forming fused ring systems, which are often associated with potent biological activities. For instance, studies have shown that derivatives of this compound exhibit selective inhibition against certain kinases, making them potential leads for anticancer therapies.

In addition to its role in drug discovery, Methyl 2-bromo-4-propionylphenylacetate has found applications in materials science. Its ability to undergo polymerization under specific conditions has led to its exploration as a monomer for synthesizing novel polymeric materials with tailored properties. These materials hold potential in advanced coatings and biomedical devices due to their enhanced mechanical and biocompatible characteristics.

The physical properties of Methyl 2-bromo-4-propionylphenylacetate are well-documented, with a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in various synthetic protocols. The compound's UV-Vis spectrum reveals strong absorption bands in the aromatic region, indicative of its conjugated π-system.

From an environmental perspective, Methyl 2-bromo-4-propionylphenylacetate has been studied for its biodegradation potential. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, yielding innocuous byproducts such as carbon dioxide and water. This makes it a more sustainable choice compared to other halogenated compounds that persist longer in the environment.

In conclusion, Methyl 2-bromo-4-propionylphenylacetate (CAS No:1803795-99-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and biodegradability position it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new facets of its utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.